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Compound of Interest

Compound Name: Methyl 2-(aminomethyl)nicotinate

Cat. No.: B1611452 Get Quote

Notice to the Reader: Due to a lack of publicly available scientific literature, patents, and other

technical documentation specifically detailing the discovery, development, synthesis, biological

activity, and mechanism of action of Methyl 2-(aminomethyl)nicotinate, it is not possible to

provide an in-depth technical guide as requested.

Extensive searches have been conducted to locate information on this specific compound.

While information on related compounds, such as Methyl nicotinate and other positional

isomers like Methyl 5-(aminomethyl)nicotinate and 2-Methylnicotinate, is available, there is a

significant absence of data for Methyl 2-(aminomethyl)nicotinate.

This guide will, therefore, provide a general overview of the broader class of nicotinic acid

esters, to which Methyl 2-(aminomethyl)nicotinate belongs, to offer some context for its

potential properties and areas of research. It is crucial to understand that the information

presented below is based on related compounds and should not be directly extrapolated to

Methyl 2-(aminomethyl)nicotinate without specific experimental validation.

Introduction to Nicotinic Acid and its Esters
Nicotinic acid, also known as niacin or vitamin B3, is a fundamental component of human

nutrition. Its derivatives, particularly its esters, have been a subject of interest in medicinal

chemistry and pharmacology for their diverse biological activities. Methyl nicotinate, the methyl

ester of nicotinic acid, is a well-known compound with pronounced physiological effects.
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Synthesis of Nicotinate Esters
The synthesis of nicotinic acid esters, including the theoretical synthesis of Methyl 2-
(aminomethyl)nicotinate, would likely follow established organic chemistry principles.

General Synthesis Strategies
A common method for the synthesis of methyl esters of carboxylic acids is through Fischer

esterification. This involves reacting the carboxylic acid (nicotinic acid or a derivative) with an

alcohol (methanol) in the presence of an acid catalyst.

For a compound like Methyl 2-(aminomethyl)nicotinate, the synthesis would be more

complex, likely involving a multi-step process. A plausible, though unconfirmed, synthetic route

is outlined below.

Hypothetical Synthesis Workflow
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Hypothetical Synthesis of Methyl 2-(aminomethyl)nicotinate

2-Chloronicotinic acid

Esterification with Methanol

Methyl 2-chloronicotinate

Nucleophilic Substitution with a protected amine (e.g., Phthalimide)

Protected Methyl 2-(aminomethyl)nicotinate

Deprotection

Methyl 2-(aminomethyl)nicotinate

Click to download full resolution via product page

Caption: A potential synthetic pathway for Methyl 2-(aminomethyl)nicotinate.

Experimental Protocol for a Related Compound:
Synthesis of 2-Methyl Nicotinate
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While a specific protocol for Methyl 2-(aminomethyl)nicotinate is unavailable, a patented

method for the synthesis of the related compound, 2-methyl nicotinate, is described. This

process avoids the use of malodorous acrolein, improving production safety.[1]

Key Steps:

Reaction of 1,1,3,3-tetramethoxypropane or 1,1,3,3-tetraethoxypropane under acidic

conditions to obtain an intermediate compound.[1]

Reaction of the intermediate with a beta-aminocrotonic acid ester in an organic solvent to

yield 2-methylnicotinate.[1]

This method boasts a yield of over 65% and a product purity of more than 98%, making it

suitable for industrial production.[1]

Potential Biological Activity and Mechanism of
Action
The biological activity of Methyl 2-(aminomethyl)nicotinate has not been documented.

However, based on the known effects of the parent compound, Methyl nicotinate, some

potential activities can be hypothesized.

Vasodilation
Methyl nicotinate is a known vasodilator, causing the widening of blood vessels.[2] This effect is

mediated by the prostaglandin pathway and local sensory nerves.[2] When applied topically, it

induces a localized erythema (redness) due to increased blood flow.

Signaling Pathway of Methyl Nicotinate-Induced Vasodilation
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Mechanism of Methyl Nicotinate Vasodilation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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